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Compound of Interest

Compound Name: Dibromoacetic Acid

Cat. No.: B109426

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative review of the toxicological data for
dibromoacetic acid (DBA), a common water disinfection byproduct. Its toxicological profile is
compared with other haloacetic acids (HAAS) to provide a broader context for researchers and
professionals in drug development and toxicology. The information presented is supported by
experimental data from peer-reviewed studies and national toxicology programs.

Executive Summary

Dibromoacetic acid (DBA) has been the subject of extensive toxicological investigation due to its
widespread presence in treated drinking water. Toxicological studies in animal models have
demonstrated that DBA exhibits a range of adverse health effects, including carcinogenicity,
reproductive and developmental toxicity, and genotoxicity. This review summarizes key quantitative
data from these studies, outlines the experimental methodologies employed, and visualizes the
primary signaling pathways implicated in DBA-induced toxicity. A comparison with other haloacetic
acids, such as dichloroacetic acid (DCA), bromoacetic acid (BAA), chloroacetic acid (CAA), and
trichloroacetic acid (TCA), reveals variations in potency and toxicological endpoints, highlighting the
influence of halogen substitution on the toxic properties of this class of compounds.

Data Presentation
Table 1: Acute Toxicity of Haloacetic Acids in Rats
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Compound CASRN Oral LD50 (mgl/kg) Reference
Dibromoacetic Acid

631-64-1 1737 [1](--INVALID-LINK--)
(DBA)
Dichloroacetic Acid

79-43-6 2820 [2](--INVALID-LINK--)
(DCA)
Bromoacetic Acid

79-08-3 50 [3](4--INVALID-LINK--
(BAA)
Chloroacetic Acid

79-11-8 76 [5](--INVALID-LINK--)
(CAA)
Trichloroacetic Acid

76-03-9 3320 [2](--INVALID-LINK--)

(TCA)

Table 2: Carcinogenicity of Dibromoacetic Acid (2-Year NTP
Study in Rats and Mice)[6]
(https:/intp.niehs.nih.gov/publications/reports/tr/500s/tr537)

© 2025 BenchChem. All rights reserved. 2/12 Tech Support


https://pubmed.ncbi.nlm.nih.gov/31827682/
https://pubmed.ncbi.nlm.nih.gov/1765218/
https://pubmed.ncbi.nlm.nih.gov/1523579/
https://www.chemsrc.com/en/cas/79-08-3_843333.html),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3f0b9QtZUKx5GuszjPAiXVqAnQRo6wXuuFSahiZspxoruADgp3JYCetbf4sOUTovgXs5W2VhriV9b1aDDr5qHPomloLOxSCTNJqDxrVCCeKy6RDzrAHyFj1cJ8HDGvNFb6VA=)%5D(https://www.cdhfinechemical.com/images/product/msds/2360_1.pdf
https://pubmed.ncbi.nlm.nih.gov/23812791/
https://pubmed.ncbi.nlm.nih.gov/1765218/
https://www.benchchem.com/product/b109426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Exposure
Concentrati
Species Sex on (mg/L in Organ Neoplasm Incidence
drinking
water)
Abdominal Malignant
Rat (F344/N) Male 0 ] ] 0/50
Cavity Mesothelioma
50 1/50
500 3/50
1000 7/50
Mononuclear
Female 0 All Organs ) 10/50
Cell Leukemia
50 15/50
500 19/50
1000 24/50
Hepatocellular
Mouse
Male 0 Liver Adenoma or 18/50
(B6C3F1) )
Carcinoma
50 39/50
500 48/50
1000 49/50
) Hepatoblasto
0 Liver 0/50
ma
50 3/50
500 15/50
1000 25/50
Hepatocellular
Female 0 Liver Adenoma or 5/50
Carcinoma
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50 19/50
500 43/50
1000 47/50

Table 3: Reproductive and Developmental Toxicity of

Dibromoacetic Acid in Rats

Effects
) NOAEL LOAEL
Study Type Endpoint (malkglday) (malkglday) Observed at Reference
m a m a
gikglday gikg/day LOAEL
Two- Vial Altered sperm
ale
Generation ) 44-11.6 (50 22.4 -55.6 production, [6](--INVALID-
] Reproductive o
Reproductive ppm) (250 ppm) epididymal LINK--)
o Effects
Toxicity changes
Increased
Fetal o ]
Developmenta ) incidence of Not found in
o Malformations - 0.46 mmol/kg
| Toxicity o eye search results
(in vivo) )
malformations
) Rotation and
Developmenta  Embryonic )
S heart defects Not found in
| Toxicity (in Dysmorpholog - - i
_ in rat embryo search results
vitro) y

culture

Table 4: Genotoxicity of Haloacetic Acids
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Ames Test In Vivo CHOI/HGPRT
Compound (Salmonella Micronucleus Gene Mutation Reference
typhimurium) Test (Rodent) Assay
Dibromoacetic N Positive (Male N [71(8--INVALID-
) Positive (TA100) ] Positive
Acid (DBA) mice) LINK--
Dichloroacetic N ] - [9](10--INVALID-
) Positive (TA100) Mixed results Positive
Acid (DCA) LINK--
Bromoacetic Acid N N [11](--INVALID-
Positive (TA100) Positive
(BAA) LINK--)
Chloroacetic Acid ] - [7](12--INVALID-
Negative Positive
(CAA) LINK--
Trichloroacetic ) Positive (weak ) [71(13--INVALID-
Negative Negative

Acid (TCA)

clastogenic effect)

LINK--

Experimental Protocols
Carcinogenicity Bioassay (NTP TR-537)

The carcinogenicity of dibromoacetic acid was evaluated in a 2-year drinking water study

conducted by the National Toxicology Program (NTP).[14](--INVALID-LINK--)

o Test Species: Male and female F344/N rats and B6C3F1 mice.

¢ Administration Route: Drinking water.

¢ Exposure Concentrations: 0, 50, 500, and 1,000 mg/L.

e Duration: 104 weeks.

e Group Size: 50 animals per sex per exposure group.

« Observations: Animals were observed twice daily for mortality and morbidity. Body weights and
water consumption were recorded weekly for the first 13 weeks and then monthly. At the end of
the study, a complete necropsy was performed on all animals. Histopathological examinations
were conducted on all major tissues and organs.
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Two-Generation Reproductive Toxicity Study

This study was conducted to assess the effects of DBA on reproductive function and development in
rats.[6](--INVALID-LINK--)

Test Species: Crl:CD(SD)IGS BR rats.
¢ Administration Route: Drinking water.
¢ Exposure Concentrations: 0, 50, 250, and 650 ppm.

« Duration: Two generations, with continuous exposure of the FO and F1 generations from pre-
mating through lactation of the F2 pups.

o Group Size: 30 animals per sex per group.
« Endpoints Evaluated:

o Parental (FO and F1): Clinical observations, body weight, food and water consumption, estrous
cyclicity, mating performance, fertility, and gestation length.

o Offspring (F1 and F2): Viability, sex ratio, body weight, and developmental landmarks
(anogenital distance, vaginal opening, preputial separation).

o Post-mortem: Gross necropsy, organ weights, and histopathology of reproductive organs.
Sperm parameters (motility, concentration, morphology) were also assessed.

Bacterial Reverse Mutation Assay (Ames Test - based on
OECD 471)

This in vitro assay is used to assess the mutagenic potential of a substance.[15](--INVALID-LINK--)

o Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535,
TA1537) and/or tryptophan-requiring strains of Escherichia coli (e.g., WP2 uvrA).

¢ Method: The test substance, bacterial tester strain, and, in some cases, a metabolic activation
system (S9 mix from rat liver) are combined on a minimal agar plate.
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Principle: The assay detects mutations that revert the bacteria from being unable to synthesize an
essential amino acid to being able to synthesize it, allowing them to grow in a selective medium.

Endpoint: The number of revertant colonies is counted, and a substance is considered mutagenic
if it causes a dose-dependent increase in the number of revertants compared to the negative
control.

In Vivo Mammalian Erythrocyte Micronucleus Test (based
on OECD 474)

This in vivo assay detects damage to chromosomes or the mitotic apparatus.[16](17--INVALID-
LINK--,--INVALID-LINK--,--INVALID-LINK--,--INVALID-LINK--

Test Species: Typically mice or rats.

Administration: The test substance is administered to the animals, usually by oral gavage or
intraperitoneal injection, at several dose levels.

Sample Collection: Bone marrow or peripheral blood is collected at appropriate time points after
treatment.

Principle: The assay evaluates the frequency of micronucleated polychromatic erythrocytes
(immature red blood cells). Micronuclei are small, extranuclear bodies containing chromosome
fragments or whole chromosomes that have not been incorporated into the main nucleus during
cell division.

Endpoint: An increase in the frequency of micronucleated cells in treated animals compared to
controls indicates that the substance is genotoxic.

Mammalian Cell Gene Mutation Test (CHO/HGPRT - based
on OECD 476)

This in vitro assay detects gene mutations in mammalian cells.[18](19--INVALID-LINK--,--INVALID-
LINK--,--INVALID-LINK--,--INVALID-LINK--

Test System: Chinese Hamster Ovary (CHO) cells.
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* Method: Cells are exposed to the test substance with and without a metabolic activation system
(S9 mix).

o Principle: The assay measures forward mutations at the hypoxanthine-guanine
phosphoribosyltransferase (HGPRT) gene locus. Cells with a functional HGPRT gene are
sensitive to the toxic purine analog 6-thioguanine (6-TG), while mutant cells lacking HGPRT
activity can survive and form colonies in its presence.

+ Endpoint: The frequency of 6-TG resistant colonies is determined, and a significant increase in
mutant frequency in treated cells compared to controls indicates mutagenicity.

Signaling Pathways and Experimental Workflows

Dibromoacetic acid has been shown to induce toxicity through the activation of specific signaling
pathways, leading to cellular stress, inflammation, and apoptosis.

Toll-Like Receptor 4 (TLR4) Signaling Pathway

DBA can induce hepatotoxicity by activating the Toll-Like Receptor 4 (TLR4) signaling pathway,
which is a key component of the innate immune system.[1](--INVALID-LINK--) Activation of TLR4
initiates a downstream cascade involving adaptor proteins like MyD88, leading to the activation of
transcription factors such as NF-kB. This, in turn, promotes the expression of pro-inflammatory
cytokines, contributing to liver injury.
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DBA-induced TLR4 signaling leading to hepatotoxicity.

Mitogen-Activated Protein Kinase (MAPK) Signaling
Pathway

DBA has also been shown to activate Mitogen-Activated Protein Kinase (MAPK) pathways,
including p38 and JNK.[1](--INVALID-LINK--) These pathways are involved in cellular responses to
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stress and can lead to apoptosis (programmed cell death). The activation of these cascades
contributes to the immunotoxic effects of DBA.
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DBA-induced MAPK signaling leading to apoptosis.

Experimental Workflow for In Vivo Micronucleus Assay

The following diagram illustrates a typical workflow for conducting an in vivo micronucleus assay to
assess the genotoxicity of a test compound.
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Workflow of the in vivo micronucleus assay.

Conclusion

The toxicological data on dibromoacetic acid indicate that it is a multi-organ toxicant with
carcinogenic, reproductive, developmental, and genotoxic effects in laboratory animals.
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Comparative analysis with other haloacetic acids suggests that the type and number of halogen
substitutions significantly influence the toxic potency, with brominated compounds generally
exhibiting greater toxicity than their chlorinated counterparts. The activation of the TLR4 and MAPK
signaling pathways provides mechanistic insights into DBA-induced hepatotoxicity and
immunotoxicity. This comparative review, with its structured data tables and visualized pathways,
serves as a valuable resource for researchers and professionals involved in the assessment of risks
associated with disinfection byproducts and in the development of safer alternatives. Further
research is warranted to fully elucidate the mechanisms of action and to assess the potential health
risks to humans exposed to low levels of DBA in drinking water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dibromoacetic Acid Induced Hepatotoxicity in Mice through Oxidative Stress and Toll-Like
Receptor 4 Signaling Pathway Activation - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 2. Ninety day toxicity study of chloroacetic acids in rats - PubMed [pubmed.ncbi.nim.nih.gov]
« 3. Developmental toxicity of dichloroacetate in the rat - PubMed [pubmed.ncbi.nim.nih.gov]
¢ 4. chemsrc.com [chemsrc.com]

¢ 5. In vitro cytogenetic assessment of trichloroacetic acid in human peripheral blood lymphocytes -
PubMed [pubmed.ncbi.nim.nih.gov]

¢ 6. Oral (drinking water) two-generation reproductive toxicity study of dibromoacetic acid (DBA) in
rats - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 7. inotiv.com [inotiv.com]
¢ 8. inotiv.com [inotiv.com]

« 9. Genotoxicity and Related Effects - Report on Carcinogens Monograph on Trichloroethylene -
NCBI Bookshelf [ncbi.nlm.nih.gov]

¢ 10. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
e 11. scienceopen.com [scienceopen.com]

e 12. inotiv.com [inotiv.com]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b109426?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31827682/
https://pubmed.ncbi.nlm.nih.gov/31827682/
https://pubmed.ncbi.nlm.nih.gov/1765218/
https://pubmed.ncbi.nlm.nih.gov/1523579/
https://www.chemsrc.com/en/cas/79-08-3_843333.html),%5B%5B4%5D(https://www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH3f0b9QtZUKx5GuszjPAiXVqAnQRo6wXuuFSahiZspxoruADgp3JYCetbf4sOUTovgXs5W2VhriV9b1aDDr5qHPomloLOxSCTNJqDxrVCCeKy6RDzrAHyFj1cJ8HDGvNFb6VA=)%5D(https://www.cdhfinechemical.com/images/product/msds/2360_1.pdf
https://pubmed.ncbi.nlm.nih.gov/23812791/
https://pubmed.ncbi.nlm.nih.gov/23812791/
https://pubmed.ncbi.nlm.nih.gov/12171628/
https://pubmed.ncbi.nlm.nih.gov/12171628/
https://www.inotiv.com/solutions/mammalian-mutation-assays
https://www.inotiv.com/resources/mammalian-mutation-assays/),%5b%5b9%5d(https:/www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEWgPBzdb140Bk9peXSHTTjcXvmewSer2eVlOzReC1XH7hDwq9WMpv4YudwpHc7QOVVRqETSFPlZaZAV5IjIgfI9N41CYw4McVQ8oTenVkXYkadOhieEL2m0NHyW64QPlmCjLzT9e9URMh4qTAH3Gc6633Cy8jJVvLI3ctVagS7b3ry9nH3kLvjUhI1oodWhi82R3KyuhvtbvfhgW6ytwcDMJNnsPhbPLhBpvhPCfmW7ec4ZC1hnyGkZeXens2eTe2yFcL9GmjWTnIKd9g=)%5D(https://academic.oup.com/mutage/article/12/5/321/1057406
https://www.ncbi.nlm.nih.gov/books/NBK575900/
https://www.ncbi.nlm.nih.gov/books/NBK575900/
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/trichloroethylene.pdf),%5B%5B11%5D(https:/www.google.com/url?q=https%3A%2F%2Fvertexaisearch.cloud.google.com%2Fgrounding-api-redirect%2FAUZIYQHw_GOb_gAFybuztPE-Y2_lfLmX9OJaMbNmHu9k-P2JCAotKEPWW7ZTteBGPOvnIkLWtlrMQZOrbh3gcjpE-KBTZiw1Vwy2C1ziMrxb-tetF7521YNOdWuO6YO3F9ZljJav8agfGkkI7RQ1TyHAtfGZToW9vY8F%29%5D%28https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fbooks%2FNBK304414%2F&sa=E
https://www.scienceopen.com/document_file/2f09884f-140e-4f85-9ae3-401b5cd737b2/PubMedCentral/2f09884f-140e-4f85-9ae3-401b5cd737b2.pdf
https://www.inotiv.com/resources/mammalian-mutation-assays/),%5b%5b12%5d(https:/www.google.com/url?sa=E&q=https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHhZBGW0AF77RMNqy8-yaLYlWkWxwNbcPC00EJSXMARYfRWPV52lxZas2Iq4oLChbvd54Odgjx5zTzJBT4hb9OQqAgMx5a0jdkCJsHDmwFJY2FoDomrNdaUtk8JpMvMrLwoBlF5f1KCDLvPvPSQltK6ww3-z2KUpRQh6aqRbsBueE-Ss2eeQGmDMNnatTZYgJYIdHIWfmGlVo0J4K8z2NBHn1M5WOyvqh07PqMXK_iSoC-JYnpm7Dd4ybeKTIFpaMIJ)%5D(https://pubmed.ncbi.nlm.nih.gov/20801231/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

¢ 13. inotiv.com [inotiv.com]

¢ 14. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

e 15. nib.si [nib.si]

¢ 16. nucro-technics.com [nucro-technics.com]
¢ 17. nucro-technics.com [nucro-technics.com]
¢ 18. catalog.labcorp.com [catalog.labcorp.com]
¢ 19. altogenlabs.com [altogenlabs.com]

¢ To cite this document: BenchChem. [A Comparative Review of Dibromoacetic Acid Toxicological
Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109426#comparative-review-of-dibromoacetic-acid-
toxicological-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate
protocols, we make no warranties, express or implied, regarding the fithess of this product for every
specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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